Cas no 2229258-64-2 (2-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-amine)

• Product Name: 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-amine
• CAS No: 2229258-64-2
• MF: C₉H₉BrF₃NO
• MW: 284.073072195053
• CID: 5862541
• PubChem ID: 165630661
• Update Time: 2025-06-15

2-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-amine
• 2229258-64-2
• EN300-1945875

• Inchi： 1S/C9H9BrF3NO/c1-15-8-6(9(12,13)4-14)2-5(10)3-7(8)11/h2-3H,4,14H2,1H3
• InChI Key： SJXAJIQOYVJADX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)C(CN)(F)F)OC)F

Computed Properties

• Exact Mass: 282.98196g/mol
• Monoisotopic Mass: 282.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-amine

Comprehensive Overview of 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-amine (CAS No. 2229258-64-2)

The compound 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-amine (CAS No. 2229258-64-2) is a fluorinated aromatic amine with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromo, fluoro, and methoxy substituents, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and bioavailability. The 2,2-difluoroethan-1-amine moiety in this molecule is particularly noteworthy, as it mimics the properties of carboxylic acids while offering improved lipophilicity. This characteristic aligns with current trends in medicinal chemistry, where researchers seek to optimize drug-like properties. The compound's CAS No. 2229258-64-2 is frequently searched in scientific databases, reflecting its growing relevance in high-impact research.

The synthesis of 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-amine involves multi-step organic transformations, including halogenation and fluorination reactions. Its bromo and fluoro substituents provide versatile handles for further functionalization, enabling the creation of diverse derivatives. This adaptability is crucial for structure-activity relationship (SAR) studies, a hot topic in drug development. The compound's methoxy group also contributes to its electronic and steric properties, influencing its interactions with biological targets.

From an industrial perspective, CAS No. 2229258-64-2 is gaining attention as a building block for small-molecule therapeutics. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it a favorite among synthetic chemists. These reactions are pivotal in the construction of complex molecules, a trend underscored by the 2022 Nobel Prize in Chemistry for click chemistry and bioorthogonal reactions. The compound's long-tail keyword searches, such as "synthesis of difluoroethan-1-amine derivatives," highlight its niche yet expanding role in chemical innovation.

Environmental and regulatory considerations are also shaping the discourse around 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-amine. With the pharmaceutical industry emphasizing green chemistry, researchers are exploring sustainable methods to synthesize fluorinated compounds. The fluoro and bromo groups in this molecule pose challenges in waste management, spurring interest in catalytic and atom-economical processes. This aligns with broader searches like "green synthesis of halogenated amines," reflecting the intersection of chemistry and sustainability.

In summary, 2-(5-bromo-3-fluoro-2-methoxyphenyl)-2,2-difluoroethan-1-amine (CAS No. 2229258-64-2) represents a cutting-edge intermediate with multifaceted applications. Its structural complexity and functional group diversity cater to the evolving needs of drug discovery and materials science. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing fluorinated pharmacophores and beyond.